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Compound of Interest

Compound Name: Methyl 6-(chloromethyl)nicotinate

Cat. No.: B1315883 Get Quote

Disclaimer: Specific handling, storage, and stability data for Methyl 6-
(chloromethyl)nicotinate are not readily available. The following guidelines have been

compiled and extrapolated from safety data sheets (SDS) and stability studies of closely related

analogs, including Methyl 6-chloronicotinate, Methyl 6-methylnicotinate, and Methyl nicotinate.

These recommendations should be used as a starting point, and it is crucial to consult the

specific SDS provided by the supplier and perform an internal risk assessment before use.

Introduction
Methyl 6-(chloromethyl)nicotinate and its salts are reactive intermediates used in the

synthesis of various pharmaceutical compounds. Due to its potential reactivity and hazardous

nature, strict adherence to proper handling and storage protocols is essential to ensure the

safety of laboratory personnel and maintain the integrity of the compound.

Hazard Identification and Safety Precautions
Based on analogous compounds, Methyl 6-(chloromethyl)nicotinate is expected to be a

hazardous substance. The primary hazards include:

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[2][3][4]

Allergic Skin Reaction: May cause an allergic skin reaction.[1]
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Personal Protective Equipment (PPE):

When handling Methyl 6-(chloromethyl)nicotinate, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[1][4][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1][5]

Skin and Body Protection: A lab coat or chemical-resistant apron.[1][5] Full-body protection

may be required for large quantities.

Respiratory Protection: A NIOSH-approved respirator is necessary if working with the solid

form where dust may be generated, or if handling solutions outside of a certified chemical

fume hood.[1]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1][3][5][6][7] Ensure that an eyewash station and a safety shower are

readily accessible.[4][5][6]

Storage and Stability
Proper storage is critical to maintain the stability and purity of Methyl 6-
(chloromethyl)nicotinate. The following table summarizes the recommended storage

conditions based on data from analogous compounds.
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Parameter Recommended Condition Source Analogs

Temperature

Store in a cool, dry, and well-

ventilated place.[1][5] Some

suppliers recommend room

temperature, while refrigerated

temperatures (2-8°C) are

suggested for aqueous

solutions to slow degradation.

[8][9] For long-term storage of

solutions, consider -20°C.[8]

Methyl 6-chloronicotinate,

Methyl nicotinate

Atmosphere

Store under an inert

atmosphere (e.g., Argon) to

prevent degradation from

moisture and air.[1] Keep

containers tightly sealed.[1][2]

[3][4][5][7]

Methyl 6-chloronicotinate

Incompatible Materials

Avoid strong oxidizing agents,

strong bases, and highly acidic

or alkaline materials.[2][4][5]

Methyl 6-chloronicotinate,

Methyl nicotinate

Aqueous Solution Stability

Based on methyl nicotinate,

aqueous solutions are

relatively stable at 4°C, with

degradation to the

corresponding acid occurring

at a slow rate (approximately

0.5% per year).[8][10] Stability

is pH-dependent, with esters

being generally more stable at

a slightly acidic pH (e.g., pH 4-

6).[8]

Methyl nicotinate
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Protocol for Preparation of a 10 mM Stock Solution in
Anhydrous DMSO
This protocol describes the preparation of a 10 mM stock solution of Methyl 6-
(chloromethyl)nicotinate (assuming a molecular weight, which should be confirmed from the

supplier's documentation) in anhydrous dimethyl sulfoxide (DMSO).

Materials:

Methyl 6-(chloromethyl)nicotinate

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Volumetric flask (appropriate size)

Pipettes and pipette tips

Vortex mixer

Amber glass vials for storage

Procedure:

Pre-weighing Preparation: Don appropriate PPE and perform all weighing and solution

preparation steps inside a certified chemical fume hood.

Weighing: Tare a clean, dry weighing boat on the analytical balance. Carefully weigh the

desired amount of Methyl 6-(chloromethyl)nicotinate.

Dissolution: Transfer the weighed compound to the volumetric flask. Add a portion of

anhydrous DMSO (approximately half of the final volume) to the flask.

Mixing: Gently swirl the flask or use a vortex mixer at a low setting to dissolve the compound

completely.
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Final Volume Adjustment: Once the solid is fully dissolved, add anhydrous DMSO to the

volumetric flask until the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber glass vials

to avoid repeated freeze-thaw cycles and exposure to moisture and light. Store the vials at

the recommended temperature (e.g., -20°C for long-term storage).

Spill and Waste Management
Spill Response:

In case of a spill, evacuate the area and ensure adequate ventilation.[1][6]

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal.[1][5] Avoid generating dust.[1]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[3][4][5][7]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous.[5]

Visual Diagrams
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Workflow for Safe Handling and Storage of Methyl 6-(chloromethyl)nicotinate

Start: Obtain Compound and SDS

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in a Certified Chemical Fume Hood

Handling Operations
(Weighing, Solution Prep)

Short-term Storage
(Cool, Dry, Tightly Sealed)

After Use

Long-term Storage
(Inert Atmosphere, -20°C for Solutions)

For Aliquots

Spill Occurs

If Spill

Dispose of Waste Properly

Generate Waste

For Next Use

End of Process

Retrieve for Use

Follow Spill Response Protocol

Click to download full resolution via product page

Caption: Logical workflow for handling and storing Methyl 6-(chloromethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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